3-Carboxy-4-methoxyphenylboronic acid pinacol ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Carboxy-4-methoxyphenylboronic acid pinacol ester is a chemical compound with the CAS Number: 2121512-71-6 . It has a molecular weight of 278.11 . It is a solid at room temperature and should be stored at 2-8°C .
Synthesis Analysis
Pinacol boronic esters are valuable building blocks in organic synthesis . They can be prepared using a variety of methods, including the Suzuki–Miyaura coupling . This reaction involves the use of a palladium catalyst to form a carbon-carbon bond .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(18-5)10(8-9)12(16)17/h6-8H,1-5H3,(H,16,17) . This indicates that the compound contains carbon, hydrogen, boron, and oxygen atoms .Chemical Reactions Analysis
Pinacol boronic esters, such as this compound, are often used in Suzuki–Miyaura coupling reactions . These reactions involve the formation of a carbon-carbon bond between two different organic groups .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 278.11 . The compound should be stored at 2-8°C .Scientific Research Applications
Applications in Polymer Synthesis
3-Carboxy-4-methoxyphenylboronic acid pinacol ester has significant applications in the field of polymer synthesis. The catalyst-transfer Suzuki–Miyaura coupling reaction involving phenylboronic acid pinacol ester has been instrumental in the synthesis of hyperbranched polythiophene with nearly 100% branching. This process leads to a near-defect-free polymer, crucial for applications requiring high purity and efficiency (Segawa et al., 2013). Additionally, the Suzuki-Miyaura coupling polymerization technique uses arylboronic acid esters to create π-conjugated polymers with boronic acid moieties at both ends, offering a unique approach to polymer synthesis and potentially paving the way for innovative material properties and applications (Nojima et al., 2016).
Phosphorescence Properties
Arylboronic esters, including this compound, exhibit unexpected long-lived room-temperature phosphorescence in solid state. This remarkable property, especially without heavy atoms or carbonyl groups typically required for phosphorescence, opens up new avenues for research and applications in organic electronics and photonics (Shoji et al., 2017).
Organic Synthesis and Catalysis
In organic synthesis, this compound is utilized in various catalytic processes. For instance, the hydrazone-palladium-catalyzed allylic arylation of cinnamyloxyphenylboronic acid pinacol esters is a notable reaction, providing a route for the synthesis of 1,3-diarylpropene derivatives (Watanabe et al., 2014). The synthesis of 1-alkenylboronic acid pinacol esters through a palladium-catalyzed cross-coupling reaction offers a convenient method for preparing unsymmetrical 1,3-dienes, showcasing the versatility of phenylboronic acid pinacol esters in complex organic synthesis (Takagi et al., 2002).
Drug Delivery and Responsive Materials
The design of H2O2-cleavable poly(ester-amide)s via the Passerini multicomponent polymerization of 4-formylbenzeneboronic acid pinacol ester represents a significant advancement in the development of responsive materials. These polymers can undergo complete degradation in the presence of hydrogen peroxide, showcasing potential as responsive drug delivery vehicles (Cui et al., 2017).
Safety and Hazards
The compound is associated with certain hazards. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and in case of contact with eyes, rinse cautiously with water for several minutes (P305+P351+P338) .
Future Directions
The use of pinacol boronic esters in organic synthesis, particularly in Suzuki–Miyaura coupling reactions, is a well-established and widely applied method . Future research may focus on developing new methods for the synthesis of these compounds, as well as exploring their use in other types of reactions .
Mechanism of Action
Target of Action
3-Carboxy-4-methoxyphenylboronic acid pinacol ester is a type of boronic ester, which are highly valuable building blocks in organic synthesis
Mode of Action
The compound interacts with its targets through a process known as protodeboronation . Protodeboronation is a reaction where boronic esters, such as this compound, lose their boron moiety .
Biochemical Pathways
The compound is involved in the Suzuki–Miyaura coupling, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction . The boron moiety in the compound can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C bond formations such as alkenylations, alkynylations, and arylations .
Pharmacokinetics
It’s known that the stability of boronic esters like this compound can pose challenges for their use in biological systems . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability would need further investigation.
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling . This can lead to the synthesis of a wide variety of organic compounds .
Action Environment
The action of this compound is influenced by environmental factors such as pH and temperature . The rate of hydrolysis of boronic esters is considerably accelerated at physiological pH . Also, the compound is usually bench stable, easy to purify, and often commercially available, which makes it attractive for chemical transformations .
Biochemical Analysis
Biochemical Properties
It is known that boronic esters, such as this compound, are often used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Cellular Effects
For example, they can participate in reactions that form carbon-carbon bonds, which are fundamental to many biological processes .
Molecular Mechanism
Boronic esters are known to undergo protodeboronation, a process that involves the removal of the boron moiety . This process can be catalyzed by a radical approach, leading to transformations such as formal anti-Markovnikov alkene hydromethylation .
Temporal Effects in Laboratory Settings
It is known that boronic esters, including this compound, are usually bench stable . They are also known to be susceptible to hydrolysis, with the rate of reaction being considerably accelerated at physiological pH .
Metabolic Pathways
Boronic esters are known to participate in various transformations, including oxidations, aminations, halogenations, and carbon-carbon bond formations .
Transport and Distribution
Boronic esters are generally known to be stable and easy to purify, which may influence their transport and distribution .
Properties
IUPAC Name |
2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(18-5)10(8-9)12(16)17/h6-8H,1-5H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUTLQVCGKZQPPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.